Cas no 4238-09-9 (ISOPROPYLPHENYL SULFONE)

• Product Name: ISOPROPYLPHENYL SULFONE
• CAS No: 4238-09-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD00025039
• CID: 928058
• PubChem ID: 199476
• Update Time: 2025-04-24

ISOPROPYLPHENYL SULFONE Chemical and Physical Properties

Names and Identifiers

• ISOPROPYLPHENYL SULFONE
• Isopropylphenylsulfone;phenyl isopropyl sulphone;phenyl iso-propyl sulfone;Sulfone,isopropyl phenyl;isopropylsulfonylbenzene;
• (propane-2-sulfonyl)benzene
• DTXSID40195181
• MFCD00025039
• CS-0452378
• Isopropyl phenyl sulfone
• Benzene, ((1-methylethyl)sulfonyl)-
• IJTSQCOXRMHSCS-UHFFFAOYSA-N
• BRN 2045840
• NS-01654
• Benzene, ((1-methylethyl)sulfonyl)- (9CI)
• 3-(isopropylsulfonyl)-benzene
• phenyl i-propyl sulphone
• Phenyl isopropyl sulfone
• (isopropylsulfonyl)benzene
• AKOS006229858
• 4-06-00-01471 (Beilstein Handbook Reference)
• SY293232
• 4238-09-9
• propan-2-ylsulfonylbenzene
• isopropylsulfonylbenzene
• phenyl i-propyl sulfone
• (propane-2-sulfonyl)-benzene
• SCHEMBL778854
• Isopropylphenylsulfone
• E86417
• isopropyl phenyl sulphone
• Sulfone, isopropyl phenyl

• MDL： MFCD00025039
• Inchi： 1S/C9H12O2S/c1-8(2)12(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： IJTSQCOXRMHSCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 302.13400
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.3±15.0 °C at 760 mmHg
• Flash Point: 172.1±13.1 °C
• PSA: 42.52000
• LogP: 5.84700
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ISOPROPYLPHENYL SULFONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on ISOPROPYLPHENYL SULFONE

ISOPROPYLPHENYL SULFONE (CAS No. 4238-09-9): A Comprehensive Overview in Modern Chemical Research

ISOPROPYLPHENYL SULFONE, with the chemical identifier CAS No. 4238-09-9, represents a significant compound in the realm of pharmaceutical and chemical research. This organosulfur compound has garnered considerable attention due to its versatile applications and potential therapeutic benefits. The unique structural configuration of isopropylphenyl sulfone, featuring both an isopropyl group and a sulfone moiety, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for various synthetic and medicinal chemistry endeavors.

The sulfone functional group in isopropylphenyl sulfone imparts remarkable stability and reactivity, enabling its use in a wide array of chemical transformations. This compound has been extensively studied for its role in the development of novel drug candidates, particularly in the treatment of inflammatory and autoimmune disorders. Recent advancements in medicinal chemistry have highlighted the potential of sulfone derivatives as potent modulators of biological pathways, with isopropylphenyl sulfone emerging as a promising lead compound.

In the context of drug discovery, isopropylphenyl sulfone has been investigated for its anti-inflammatory properties. Sulfones are well-known for their ability to inhibit inflammatory cytokine production and modulate immune responses, making them attractive candidates for therapeutic applications. Studies have demonstrated that derivatives of isopropylphenyl sulfone can effectively target key enzymes involved in inflammation, such as lipoxygenases and cyclooxygenases, thereby reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The structural features of isopropylphenyl sulfone also make it a valuable intermediate in organic synthesis. The presence of both an aromatic ring and a sulfone group provides multiple sites for functionalization, allowing chemists to design complex molecules with tailored properties. This flexibility has been exploited in the synthesis of novel agrochemicals, where isopropylphenyl sulfone serves as a building block for more intricate structures with enhanced biological activity.

In recent years, there has been growing interest in exploring the antimicrobial properties of isopropylphenyl sulfone. Preliminary studies suggest that this compound can exhibit inhibitory effects against various bacterial and fungal strains. The sulfone moiety is known to disrupt microbial cell membranes, leading to cell death or inhibition of growth. This mechanism of action makes isopropylphenyl sulfone a potential candidate for developing new antimicrobial agents, particularly in light of the increasing prevalence of antibiotic-resistant pathogens.

The synthesis of isopropylphenyl sulfone involves well-established chemical methodologies, including sulfonylation reactions and Friedel-Crafts alkylation. These processes highlight the compound's synthetic accessibility and its utility as a starting material for further derivatization. Researchers have leveraged these synthetic routes to produce a variety of analogs with enhanced pharmacological profiles, further expanding the potential applications of this compound.

The pharmacokinetic properties of isopropylphenyl sulfone have also been subjects of interest. Studies indicate that this compound exhibits moderate solubility in both water and organic solvents, facilitating its formulation into diverse pharmaceutical dosage forms. Additionally, preliminary toxicological assessments suggest that isopropylphenyl sulfone is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

The future prospects for isopropylphenyl sulfone are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with improved efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, compounds like CAS No. 4238-09-9,ISOPROPYLPHENYL SULFONE, will undoubtedly play a pivotal role in shaping the future landscape of pharmaceutical innovation.